Cas no 2138250-32-3 (Propanoic acid, 2,2-dimethyl-, [4-(2-piperidinyl)-1H-1,2,3-triazol-1-yl]methyl ester)

• Product Name: Propanoic acid, 2,2-dimethyl-, [4-(2-piperidinyl)-1H-1,2,3-triazol-1-yl]methyl ester
• CAS No: 2138250-32-3
• MF: C₁₃H₂₂N₄O₂
• MW: 266.339382648468
• CID: 5301111
• Update Time: 2025-07-09

Propanoic acid, 2,2-dimethyl-, [4-(2-piperidinyl)-1H-1,2,3-triazol-1-yl]methyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2,2-dimethyl-, [4-(2-piperidinyl)-1H-1,2,3-triazol-1-yl]methyl ester

• Inchi： 1S/C13H22N4O2/c1-13(2,3)12(18)19-9-17-8-11(15-16-17)10-6-4-5-7-14-10/h8,10,14H,4-7,9H2,1-3H3
• InChI Key： FWRIPDFIJYVYLV-UHFFFAOYSA-N
• SMILES： C(OCN1C=C(C2CCCCN2)N=N1)(=O)C(C)(C)C

Additional information on Propanoic acid, 2,2-dimethyl-, [4-(2-piperidinyl)-1H-1,2,3-triazol-1-yl]methyl ester

Propanoic acid, 2,2-dimethyl-, [4-(2-piperidinyl)-1H-1,2,3-triazol-1-yl]methyl ester and CAS No. 2138250-32-3: A Comprehensive Overview

Propanoic acid, 2,2-dimethyl-, [4-(2-piperidinyl)-1H-1,2,3-triazol-1-yl]methyl ester is a complex organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its unique CAS number 2138250-32-3, belongs to a class of molecules that exhibit promising biological activities. The structural composition of this compound includes a propanoic acid backbone with dimethyl substitution at the second carbon atom, further functionalized with an ester group linked to a 1H-1,2,3-triazole ring. The triazole ring is further modified with a 2-piperidinyl group, which introduces additional pharmacophoric elements that contribute to its potential therapeutic applications.

The synthesis and characterization of this compound have been subjects of extensive research due to its unique structural features. The propanoic acid moiety serves as a versatile pharmacophore, capable of interacting with various biological targets. The dimethyl substitution enhances the lipophilicity of the molecule, making it more soluble in lipids and potentially improving its membrane permeability. This characteristic is particularly relevant in drug design, as it can influence the compound's absorption, distribution, metabolism, and excretion (ADME) properties.

The presence of the ester group in the molecule is another key feature that contributes to its reactivity and potential biological activity. Ester groups are known to participate in various biochemical pathways and can be hydrolyzed or converted into other functional groups under specific conditions. This flexibility makes the compound a valuable scaffold for medicinal chemists seeking to develop novel therapeutics.

The 1H-1,2,3-triazole ring is a well-studied pharmacophore that has been incorporated into numerous bioactive molecules. Triazoles are known for their ability to interact with enzymes and receptors due to their aromatic nature and ability to form hydrogen bonds. In particular, the 4-(2-piperidinyl) substituent on the triazole ring adds another layer of complexity to the molecule. Piperidine derivatives are commonly found in pharmaceuticals due to their favorable pharmacokinetic properties and ability to modulate biological pathways.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research has suggested that molecules containing a triazole-piperidine moiety may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways. This has led to investigations into its potential role in treating conditions such as arthritis and other inflammatory disorders. Additionally, the structural features of this compound have prompted exploration into its antimicrobial properties.

The lipophilicity and solubility profile of Propanoic acid, 2,2-dimethyl-, [4-(2-piperidinyl)-1H-1,2,3-triazol-1-yl]methyl ester make it an attractive candidate for further development as an oral therapeutic agent. Studies have been conducted to evaluate its bioavailability and metabolic stability under physiological conditions. These studies have provided valuable insights into how modifications at different positions within the molecule can influence its pharmacokinetic behavior.

In terms of synthetic chemistry, the preparation of this compound involves multiple steps that require precise control over reaction conditions. The introduction of the ester group necessitates careful selection of coupling reagents and solvents to ensure high yield and purity. Similarly, the incorporation of the triazole ring requires a well-designed synthetic strategy that minimizes side reactions and maximizes efficiency.

The use of computational methods has also played a significant role in understanding the properties of this compound. Molecular modeling techniques have been employed to predict how Propanoic acid, 2,2-dimethyl-, [4-(2-piperidinyl)-1H-1,2,3-triazol-1-yl]methyl ester interacts with biological targets such as enzymes and receptors. These predictions have guided experimental efforts and helped optimize lead compounds for further development.

Future research directions for this compound include exploring its potential in combination therapies with other drugs. The ability to modulate multiple biological pathways simultaneously can lead to synergistic effects that enhance therapeutic outcomes. Additionally, investigating the compound's mechanism of action will provide deeper insights into its biological effects and inform the design of more effective derivatives.

The development of novel pharmaceuticals is an ongoing process that relies on interdisciplinary collaboration between chemists, biologists, and clinicians. Propanoic acid, 2,2-dimethyl-, [4-(2-piperidinyl)-1H-1,2,3-triazol-1-yl]methyl ester represents one such example where structural innovation meets biological function. As research continues to uncover new applications for this compound and others like it,CAS number 2138250-32-3 will remain a key identifier for scientists working at the forefront of drug discovery.